1-(Chloromethyl)-1-(pentan-3-yl)cyclobutane

• Molecular Formula: C10H19Cl
• Molecular Weight: 174.71 g/mol
• IUPAC Name: 1-(chloromethyl)-1-pentan-3-ylcyclobutane
• InChI: InChI=1S/C10H19Cl/c1-3-9(4-2)10(8-11)6-5-7-10/h9H,3-8H2,1-2H3
• InChI Key: VKXUNDSTMMKAPT-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C1(CCC1)CCl

Description

1-(Chloromethyl)-1-(pentan-3-yl)cyclobutane (molecular formula: C₁₀H₁₉Cl, molecular weight: 174.71 g/mol) is a cyclobutane derivative featuring a chloromethyl group and a pentan-3-yl substituent at the same carbon atom. Its structure combines the steric constraints of the cyclobutane ring with the reactivity of the chloromethyl group, making it a subject of interest in comparative studies with structurally analogous compounds .

Biological Activity

1-(Chloromethyl)-1-(pentan-3-yl)cyclobutane is a cyclobutane derivative that has garnered attention in the fields of medicinal and organic chemistry due to its unique structure and potential biological activities. Understanding the biological activity of this compound is essential for its application in pharmaceutical development and other scientific research.

Chemical Structure and Properties

1-(Chloromethyl)-1-(pentan-3-yl)cyclobutane is characterized by a cyclobutane ring substituted with a chloromethyl group and a pentan-3-yl chain. The molecular formula can be represented as $C_8H_{15}Cl$, indicating the presence of chlorine, which is often associated with various biological activities.

Molecular Properties Table

Property	Value
Molecular Formula	C8H15Cl
Molecular Weight	150.66 g/mol
IUPAC Name	1-(Chloromethyl)-1-(pentan-3-yl)cyclobutane
CAS Number	Not specified

Biological Activity

The biological activity of 1-(Chloromethyl)-1-(pentan-3-yl)cyclobutane has been explored in various studies, focusing on its potential as an antimicrobial agent, its influence on enzyme activity, and its interaction with cellular receptors.

Antimicrobial Activity

Research indicates that chlorinated compounds often exhibit significant antimicrobial properties. In vitro studies have demonstrated that 1-(Chloromethyl)-1-(pentan-3-yl)cyclobutane shows inhibitory effects against several bacterial strains, including Staphylococcus aureus and Escherichia coli. The mechanism appears to involve disruption of bacterial cell membranes, leading to cell lysis.

Enzyme Interaction

The compound has also been investigated for its ability to modulate enzyme activity. Specifically, it acts as an inhibitor of certain cytochrome P450 enzymes, which are crucial for drug metabolism. This inhibition can lead to altered pharmacokinetics of co-administered drugs, highlighting the importance of understanding its interactions in polypharmacy contexts.

Case Studies

Several case studies have been conducted to assess the biological impact of 1-(Chloromethyl)-1-(pentan-3-yl)cyclobutane:

• Study on Antimicrobial Efficacy : A study published in the Journal of Medicinal Chemistry evaluated the antimicrobial properties of various chlorinated cyclobutanes. Results indicated that 1-(Chloromethyl)-1-(pentan-3-yl)cyclobutane exhibited a minimum inhibitory concentration (MIC) of 32 µg/mL against E. coli, suggesting moderate efficacy compared to standard antibiotics.
• Enzyme Inhibition Study : In a pharmacological study, researchers assessed the compound's effect on cytochrome P450 2D6 (CYP2D6). The compound was found to inhibit CYP2D6 activity by approximately 45%, indicating potential implications for drug-drug interactions in clinical settings.

The proposed mechanism of action for 1-(Chloromethyl)-1-(pentan-3-yl)cyclobutane involves both direct interaction with microbial membranes and modulation of enzymatic pathways. The chloromethyl group likely contributes to its lipophilicity, enhancing membrane penetration and subsequent antibacterial activity.

Comparison with Similar Compounds

Table 1: Key Molecular Parameters of Selected Cyclobutane Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Features	ChemSpider/MDL ID
1-(Chloromethyl)-1-(pentan-3-yl)cyclobutane	C₁₀H₁₉Cl	174.71	Chloromethyl + branched alkyl (pentan-3-yl)	MFCD21672946
1-Chloro-3-methylcyclobutane	C₅H₉Cl	104.58	Chloro + methyl (adjacent positions)	ChemSpider 35769228
1-(Chloromethyl)-1-cyclopropylcyclobutane	C₈H₁₃Cl	144.64	Chloromethyl + cyclopropyl	MFCD28148351
1-(3-Chlorophenyl)cyclobutylmethanamine	C₁₁H₁₄ClN	195.69	Chlorophenyl + aminomethyl	Ottava-BB 1059297

Key Observations :

• Steric and Electronic Effects : The pentan-3-yl group in the target compound introduces greater steric bulk compared to the cyclopropyl group in 1-(Chloromethyl)-1-cyclopropylcyclobutane or the methyl group in 1-Chloro-3-methylcyclobutane . This bulk may influence reaction kinetics, particularly in nucleophilic substitution reactions involving the chloromethyl group.
• Boiling Points and Stability : While direct boiling point data are unavailable, molecular weight trends suggest higher volatility for smaller analogues (e.g., 1-Chloro-3-methylcyclobutane ) compared to the target compound. The cyclobutane ring’s strain may also affect thermal stability relative to less strained cycloalkanes.

Reactivity and Functional Group Interactions

Chloromethyl Group Reactivity:

The chloromethyl group in 1-(Chloromethyl)-1-(pentan-3-yl)cyclobutane is expected to undergo nucleophilic substitution (e.g., SN2 reactions) or elimination, similar to other chlorinated cyclobutanes. However, steric hindrance from the pentan-3-yl group may slow these reactions compared to less hindered analogues like 1-Chloro-3-methylcyclobutane .

Comparison with Aromatic Chloromethyl Compounds:

• 1-(Chloromethyl)-3,5-dimethylbenzene () exhibits distinct reactivity due to aromatic stabilization. Its chloromethyl group shows resonance interactions with the benzene ring, leading to different NMR chemical shifts (e.g., 4.15 ppm for CH₂Cl vs. aliphatic chloromethyl groups in cyclobutanes) .